Cas no 93954-01-9 (5,7,7-Trimethyloctan-1-amine)

• Product Name: 5,7,7-Trimethyloctan-1-amine
• CAS No: 93954-01-9
• MF: C₁₁H₂₅N
• MW: 171.322903394699
• CID: 735473
• Update Time: 2023-08-03

5,7,7-Trimethyloctan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Octanamine, 5,7,7-trimethyl-
• 5,7,7-trimethyloctan-1-amine
• 5,7,7-Trimethyloctan-1-amine

• Inchi： 1S/C11H25N/c1-10(7-5-6-8-12)9-11(2,3)4/h10H,5-9,12H2,1-4H3
• InChI Key： WCQDPOQTHZAXTI-UHFFFAOYSA-N
• SMILES： NCCCCC(C)CC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 102
• Topological Polar Surface Area: 26